Cas no 1361714-73-9 ((2',6'-Dichloro-2-fluoro-biphenyl-3-yl)-acetonitrile)

• Product Name: (2',6'-Dichloro-2-fluoro-biphenyl-3-yl)-acetonitrile
• CAS No: 1361714-73-9
• MF: C₁₄H₈Cl₂FN
• MW: 280.124424934387
• CID: 4999617
• Update Time: 2025-05-26

(2',6'-Dichloro-2-fluoro-biphenyl-3-yl)-acetonitrile Chemical and Physical Properties

Names and Identifiers

• (2',6'-Dichloro-2-fluoro-biphenyl-3-yl)-acetonitrile

• Inchi： 1S/C14H8Cl2FN/c15-11-5-2-6-12(16)13(11)10-4-1-3-9(7-8-18)14(10)17/h1-6H,7H2
• InChI Key： JUBUWJPUVZLEDI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1=CC=CC(CC#N)=C1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 4.6
• Topological Polar Surface Area: 23.8

Additional information on (2',6'-Dichloro-2-fluoro-biphenyl-3-yl)-acetonitrile

Introduction to (2',6'-Dichloro-2-fluoro-biphenyl-3-yl)-acetonitrile (CAS No. 1361714-73-9)

(2',6'-Dichloro-2-fluoro-biphenyl-3-yl)-acetonitrile (CAS No. 1361714-73-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential applications in pharmaceuticals and advanced materials. In this article, we will delve into the chemical properties, synthesis methods, and recent research developments surrounding this compound.

The molecular structure of (2',6'-Dichloro-2-fluoro-biphenyl-3-yl)-acetonitrile is composed of a biphenyl core with specific functional groups attached. The presence of dichloro and fluoro substituents on the biphenyl ring, along with the acetonitrile group, imparts unique physical and chemical properties to the molecule. These properties make it an attractive candidate for various applications, particularly in the development of new drugs and materials.

One of the key aspects of (2',6'-Dichloro-2-fluoro-biphenyl-3-yl)-acetonitrile is its synthetic accessibility. Several methods have been reported for its preparation, including transition-metal-catalyzed cross-coupling reactions and multi-step synthetic sequences. These synthetic routes not only provide high yields but also allow for the introduction of additional functional groups, enhancing the compound's versatility.

In the realm of medicinal chemistry, (2',6'-Dichloro-2-fluoro-biphenyl-3-yl)-acetonitrile has shown promise as a lead compound for drug discovery. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted its efficacy as an inhibitor of a key enzyme in cancer metabolism. The researchers found that this compound effectively reduced tumor growth in preclinical models, suggesting its potential as a novel anticancer agent.

Beyond its medicinal applications, (2',6'-Dichloro-2-fluoro-biphenyl-3-yl)-acetonitrile has also been investigated for its use in advanced materials. Its rigid biphenyl core and functional groups make it suitable for applications in liquid crystals and organic electronics. Research published in Advanced Materials demonstrated that this compound can be used to create highly ordered liquid crystalline phases with excellent thermal stability and optical properties. These findings open up new possibilities for the development of next-generation display technologies and photonic devices.

The physical properties of (2',6'-Dichloro-2-fluoro-biphenyl-3-yl)-acetonitrile, such as its melting point, solubility, and stability, have been extensively studied. These properties are crucial for optimizing its use in various applications. For example, its high thermal stability makes it suitable for high-temperature processes, while its solubility in common organic solvents facilitates its use in solution-based processing techniques.

In conclusion, (2',6'-Dichloro-2-fluoro-biphenyl-3-yl)-acetonitrile (CAS No. 1361714-73-9) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and improve synthetic methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.